6-Chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine

• IUPAC Name: 9-chloro-7,8-dimethoxy-5-(4-methoxyphenyl)-2,3,4,5-tetrahydro-1H-3-benzazepine
• InChI: InChI=1S/C19H22ClNO3/c1-22-13-6-4-12(5-7-13)16-11-21-9-8-14-15(16)10-17(23-2)19(24-3)18(14)20/h4-7,10,16,21H,8-9,11H2,1-3H3
• InChI Key: MYTZRTXHMVXREA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CNCCC3=C(C(=C(C=C23)OC)OC)Cl
• Molecular Formula: C19H22ClNO3
• DSSTOX Substance ID: DTXSID80986479
• Molecular Weight: 347.8 g/mol
• CAS RN: 67287-53-0

Description

6-Chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine (6-Cl-THDMB) is a novel benzazepine derivative that has recently been synthesized and studied for its potential uses in scientific research. This compound is of particular interest as it is an analog of the popular benzodiazepine class of drugs, which are widely used in the treatment of anxiety, insomnia, and other conditions. 6-Cl-THDMB has been found to possess a number of unique properties that make it an attractive compound for use in laboratory experiments.

Scientific Research Applications

Dopaminergic Activity and Synthesis 6-Chloro-7,8-dihydroxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepines exhibit promising dopaminergic activity, acting as agonists for both central and peripheral dopamine receptors. The synthesis involves the cyclization of specific amino alcohols followed by demethylation processes. These compounds have been tested for dopaminergic activity through various methods, including effects on renal blood flow in dogs and rotational effects in rats with lesions in the substantia nigra. The most potent compounds demonstrated significant dopaminergic activity, suggesting potential research avenues for Parkinson's disease treatments and other dopaminergic system disorders (Pfeiffer et al., 1982).

Synthesis of Analogues and Derivatives Further research into the synthesis of 6-chloro-2,3,4,5-tetrahydro-1-(4-methoxyphenyl)-1H-3-benzazepine derivatives has been conducted to explore the compound's versatility and potential applications. Studies include the asymmetric synthesis of optically active derivatives, indicating the compound's flexibility for synthesizing structurally diverse and biologically active molecules. This research opens doors to creating analogues with varying properties and potential applications in medicinal chemistry and drug development (MukaiyamaTeruaki et al., 1977).

Novel Synthesis Methods Innovative approaches to synthesizing aromatic methoxy and methylenedioxy substituted derivatives have been developed, showcasing the chemical flexibility and potential for creating a wide array of compounds from the base structure of 6-chloro-2,3,4,5-tetrahydro-1-(4-methoxyphenyl)-1H-3-benzazepine. These methods facilitate the exploration of new pharmacologically active molecules and contribute to the diversity of compounds available for drug discovery and development processes (Pecherer et al., 1972).

Synthesis routes and methods

Procedure details

7.87 g of N-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-2-(2-chloro-3,4-dimethoxyphenyl)ethylamine was dissolved in 59 ml of CF3COOH. 1.7 ml of concentrated H2SO4 was added to the solution and the reaction was conducted for 4 hours. After the completion of the reaction followed by concentration under reduced pressure, 100 ml of CHCl3 and 50 ml of 10% NaOH were added to the residue to conduct extraction. The extract was washed with water, dehydrated over MgSO4 and concentrated to dryness under reduced pressure to obtain 6.25 g (yield: 83.5%) of 6-chloro-2,3,4,5-tetrahydro-7,8-dimethoxy-1-(4-methoxyphenyl)-1H-3-benzazepine.